Cas no 6713-27-5 (Moronic acid)

Moronic acid Properties

Names and Identifiers

• Olean-18-en-28-oicacid, 3-oxo-
• Moronic Acid
• (4aS,6aR,6aR,6bR,8aR,12aR,14aS)-2,2,6a,6b,9,9,12a-heptamethyl-10-oxo-4,5,6,6a,7,8,8a,11,12,13,14,14a-dodecahydro-3H-picene-4a-carboxylic acid
• 3-oxoolean-18-en-28-oic acid
• Moronsaeure
• 3-Oxooleana-18-ene-28-oic Acid
• [ "" ]
• Moronicacid
• MLS000563430
• SMR000232278
• MLS000728508
• cid_489941
• BDBM54263
• LMPR0106150002
• W2528
• (4aS,6aR,6bR,8aR,12aR,12bR,14aS)-2,2,6a
• AKOS032948476
• (+)-MORONIC ACID
• (4aS,6aR,6bR,8aR,12aR,12bR,14aS)-2,2,6a,6b,9,9,12a-Heptamethyl-10-oxo-3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14a-octadecahydro-2H-picene-4a-carboxylic acid
• (4aS,6aR,6bR,8aR,12aR,12bR,14aS)-2,2,6a,6b,9,9,12a-heptamethyl-10-oxo-2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14a-icosahydropicene-4a-carboxylic acid
• CHEBI:30815
• AMBRONIC ACID
• NCGC00247448-02
• FS-8943
• OLEAN-18-EN-28-OIC ACID, 3-OXO-
• 3-Oxoolean-18-en-28-oic acid; (+)-Moronic acid; Ambronic acid
• MFCD11113464
• SCHEMBL324972
• 6713-27-5
• CS-0023704
• Q6913266
• M2610
• DTXSID30891948
• (4aS,6aR,6aR,6bR,8aR,12aR,14aS)-2,2,6a,6b,9,9,12a-heptamethyl-10-oxidanylidene-4,5,6,6a,7,8,8a,11,12,13,14,14a-dodecahydro-3H-picene-4a-carboxylic acid
• NCGC00247448-01
• HY-N3242
• XW8W7HC4JK
• (4aS,6aR,6aR,6bR,8aR,12aR,14aS)-10-keto-2,2,6a,6b,9,9,12a-heptamethyl-4,5,6,6a,7,8,8a,11,12,13,14,14a-dodecahydro-3H-picene-4a-carboxylic acid
• UNII-XW8W7HC4JK
• CHEMBL472646
• Moronic acid. 3-oxoolean-18-en-28-oic acid
• DA-55640
• 2,2,6a,6b,9,9,12a-Heptamethyl-10-oxo-2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14a-icosahydropicene-4a-carboxylate
• DTXCID001031460
• Moronic acid
• 3-Oxoolean-18-en-28-oic acid
• +Expand

• MDL： MFCD11113464
• InChIKey： UMYJVVZWBKIXQQ-QALSDZMNSA-N
• Inchi： 1S/C30H46O3/c1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h18-19,21-22H,8-17H2,1-7H3,(H,32,33)/t19-,21+,22-,27+,28-,29-,30+/m1/s1
• SMILES： O=C1C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])=C4[C@@]3([H])C([H])([H])C([H])([H])[C@@]12[H]

Computed Properties

• Exact Mass: 454.34500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 454.345
• Heavy Atom Count: 33
• Complexity: 927
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 7.44180
• PSA: 54.37000
• Refractive Index: 1.551
• Boiling Point: 550.0±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.2 mmHg at 25°C
• Flash Point: 300.5±26.6 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons